Cas no 2229350-26-7 (1-(2-azidoethyl)-4-chloro-2-methylbenzene)

• Product Name: 1-(2-azidoethyl)-4-chloro-2-methylbenzene
• CAS No: 2229350-26-7
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 6141874
• PubChem ID: 151016915
• Update Time: 2025-10-29

1-(2-azidoethyl)-4-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4-chloro-2-methylbenzene
• 2229350-26-7
• EN300-1975220

• Inchi： 1S/C9H10ClN3/c1-7-6-9(10)3-2-8(7)4-5-12-13-11/h2-3,6H,4-5H2,1H3
• InChI Key： LXGOVLCISJRQJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(2-azidoethyl)-4-chloro-2-methylbenzene

1-(2-Azidoethyl)-4-Chloro-2-Methylbenzene: A Comprehensive Overview

1-(2-Azidoethyl)-4-Chloro-2-Methylbenzene, also known by its CAS registry number 2229350-26-7, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an azide functional group with a chloromethyl-substituted aromatic ring. The presence of the azide group introduces reactive properties, making it a valuable precursor in various synthetic pathways. Recent advancements in click chemistry have further highlighted its potential in the development of novel materials and bioactive molecules.

The synthesis of 1-(2-Azidoethyl)-4-Chloro-2-Methylbenzene typically involves a multi-step process, often starting with the chlorination of toluene derivatives followed by substitution reactions to introduce the azide group. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of transition metal catalysts to facilitate the substitution reaction, leading to higher efficiency in the synthesis process.

In terms of applications, 1-(2-Azidoethyl)-4-Chloro-2-Methylbenzene has found utility in the preparation of functional polymers and cross-linked materials. The azide group undergoes efficient cycloaddition reactions with alkenes or alkynes under copper catalysis, enabling the creation of robust polymer networks. This property has been exploited in the development of high-performance adhesives and coatings, as reported in recent issues of Macromolecules.

Furthermore, this compound has shown promise in drug delivery systems. The chloromethyl group provides a site for further functionalization, allowing for the attachment of bioactive molecules or targeting ligands. Studies published in Biomaterials Science have highlighted its potential as a carrier for anticancer drugs, where the azide group serves as a reactive handle for conjugation with therapeutic agents.

The reactivity of 1-(2-Azidoethyl)-4-Chloro-2-Methylbenzene is not limited to click chemistry applications. It has also been employed as an intermediate in the synthesis of heterocyclic compounds, which are crucial building blocks in medicinal chemistry. Recent research in Organic Letters has demonstrated its use in constructing complex ring systems through tandem cyclization reactions.

In conclusion, 1-(2-Azidoethyl)-4-Chloro-2-Methylbenzene (CAS No: 2229350-26-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new synthetic routes and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.